Cas no 138808-28-3 (3-ethyl-2,2-dimethylpentanenitrile)

• Product Name: 3-ethyl-2,2-dimethylpentanenitrile
• CAS No: 138808-28-3
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 1255140
• PubChem ID: 85626137
• Update Time: 2025-04-20

3-ethyl-2,2-dimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 3-ethyl-2,2-dimethyl-
• 3-ethyl-2,2-dimethylpentanenitrile
• 138808-28-3
• EN300-1846200

• Inchi： 1S/C9H17N/c1-5-8(6-2)9(3,4)7-10/h8H,5-6H2,1-4H3
• InChI Key： NUHDZYLRJSERPM-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C(CC)CC

Computed Properties

• Exact Mass: 207.14861
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 67.39